Cas no 60284-53-9 (3-Chloro-N-(3-nitrophenyl)propanamide)

3-Chloro-N-(3-nitrophenyl)propanamide is a synthetic organic compound featuring a chloroalkylamide backbone with a nitro-substituted phenyl group. This structure imparts reactivity suitable for applications in pharmaceutical intermediates and agrochemical synthesis. The presence of both chloro and nitro functional groups enhances its utility as a versatile building block in nucleophilic substitution and reduction reactions. Its crystalline solid form ensures stability under standard storage conditions, while its well-defined molecular weight (228.64 g/mol) facilitates precise stoichiometric use. The compound's purity and consistent performance make it a reliable choice for research and industrial processes requiring controlled functionalization of aromatic systems.
3-Chloro-N-(3-nitrophenyl)propanamide structure
60284-53-9 structure
Product Name:3-Chloro-N-(3-nitrophenyl)propanamide
CAS No:60284-53-9
MF:C9H9ClN2O3
MW:228.63236117363
MDL:MFCD01213675
CID:1619410
PubChem ID:3465236
Update Time:2025-05-28

3-Chloro-N-(3-nitrophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 3-chloro-N-(3-nitrophenyl)-
    • G35508
    • SCHEMBL4749088
    • AKOS003868704
    • 3-chloro-N-(3-nitrophenyl)propanamide
    • NXXXXEHIXFYXNA-UHFFFAOYSA-N
    • N-(3-nitrophenyl)-beta-chloropropionamide
    • EN300-27508
    • CS-0244306
    • 60284-53-9
    • Z240092564
    • 3-Chloro-N-(3-nitrophenyl)propanamide
    • MDL: MFCD01213675
    • Inchi: 1S/C9H9ClN2O3/c10-5-4-9(13)11-7-2-1-3-8(6-7)12(14)15/h1-3,6H,4-5H2,(H,11,13)
    • InChI Key: NXXXXEHIXFYXNA-UHFFFAOYSA-N
    • SMILES: ClCCC(NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 228.03027
  • Monoisotopic Mass: 228.0301698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • PSA: 72.24

3-Chloro-N-(3-nitrophenyl)propanamide Security Information

3-Chloro-N-(3-nitrophenyl)propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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